Cas no 468718-16-3 (5-(Trifluoromethyl)-1h-indole-3-carbaldehyde)

5-(Trifluoromethyl)-1h-indole-3-carbaldehyde structure
468718-16-3 structure
Product Name:5-(Trifluoromethyl)-1h-indole-3-carbaldehyde
CAS No:468718-16-3
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD09954785
CID:1112740
PubChem ID:28984879
Update Time:2025-08-05

5-(Trifluoromethyl)-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)-1H-Indole-3-carboxaldehyde
    • 5-(Trifluoromethyl)-1H-indole-3-carbaldehyde
    • ABXIESRZLRQYLM-UHFFFAOYSA-N
    • 5-(Trifluoromethyl)indole-3-carbaldehyde
    • 5-Trifluoromethyl-1H-indole-3-carbaldehyde
    • 5-Trifluoromethyl-1H-indole-3-carboxaldehyde
    • T46163
    • AS-66872
    • CS-0103495
    • DB-070761
    • F15928
    • SCHEMBL5402406
    • SY056977
    • AKOS022669293
    • MFCD09954785
    • 468718-16-3
    • 5-(Trifluoromethyl)-1h-indole-3-carbaldehyde
    • MDL: MFCD09954785
    • Inchi: 1S/C10H6F3NO/c11-10(12,13)7-1-2-9-8(3-7)6(5-15)4-14-9/h1-5,14H
    • InChI Key: ABXIESRZLRQYLM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)C(C=O)=CN2)(F)F

Computed Properties

  • Exact Mass: 213.04014830g/mol
  • Monoisotopic Mass: 213.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Density: 1.45
  • Boiling Point: 333.508 °C at 760 mmHg
  • Flash Point: 155.5 °C

5-(Trifluoromethyl)-1h-indole-3-carbaldehyde Pricemore >>

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